2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(3-acetylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C16H14O3/c1-10-6-7-14(15(8-10)16(18)19)13-5-3-4-12(9-13)11(2)17/h3-9H,1-2H3,(H,18,19)
• InChI Key: QAYVNOWUVWOFRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)C)C(=O)O
• Molecular Formula: C16H14O3
• DSSTOX Substance ID: DTXSID00613134
• Molecular Weight: 254.28 g/mol
• CAS RN: 1261959-85-6

Description

2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%, is a phenylmethyl benzoic acid derivative that is commonly used in scientific research. It is a white crystalline solid with a molecular weight of 226.24 g/mol. It is soluble in methanol, ethanol, and acetone. It is also insoluble in water. 2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%, has a melting point of 99-102°C and is stable in air.

Scientific Research Applications

2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%, is commonly used in scientific research as an intermediate in the synthesis of various compounds. It is also used as a starting material for the synthesis of various pharmaceuticals, including antibiotics and anti-inflammatory drugs. Additionally, it is used as a starting material for the synthesis of other derivatives, such as 2-(3-acetylphenyl)-5-methylbenzamide, which is used in the synthesis of the anti-inflammatory drug celecoxib.

Mechanism of Action

2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%, is believed to act as an inhibitor of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It is thought to do this by binding to the active sites of these enzymes and preventing them from catalyzing their respective reactions.
Biochemical and Physiological Effects
2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%, has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor (TNF)-alpha and interleukin (IL)-6. Additionally, it has been shown to reduce the production of prostaglandins, which are known to be involved in the inflammatory process.

Advantages and Limitations for Lab Experiments

2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%, is a relatively inexpensive and easy to obtain compound, making it an attractive option for laboratory experiments. It is also relatively stable and can be stored for long periods of time. However, it is not as potent as some other compounds, and its effects may not be as strong in some cases.

Future Directions

In the future, 2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%, may be used to develop new drugs for the treatment of inflammatory diseases. Additionally, it may be used to develop new compounds that have anti-inflammatory and analgesic effects. Furthermore, it may be used to develop new compounds that have anti-cancer and anti-viral properties. Finally, it may be used to develop new compounds that are more potent and have fewer side effects.

Synthesis Methods

2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%, is synthesized by a two-step process. The first step involves the reaction of 3-acetylphenol with 5-methylbenzoic acid in the presence of acetic anhydride. This reaction produces 2-(3-acetylphenyl)-5-methylbenzoic acid. The second step involves the purification of the crude product by recrystallization from a suitable solvent such as ethanol or methanol.